Cas no 1341200-89-2 (2,5-dichloro-4-(4-fluorophenyl)pyrimidine)

• Product Name: 2,5-dichloro-4-(4-fluorophenyl)pyrimidine
• CAS No: 1341200-89-2
• MF: C₁₀H₅Cl₂FN₂
• MW: 243.06450343132
• CID: 2104777
• Update Time: 2023-11-19

2,5-dichloro-4-(4-fluorophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-4-(4-fluorophenyl)pyrimidine
• Pyrimidine, 2,5-dichloro-4-(4-fluorophenyl)-
• CID 119084883

• Inchi： 1S/C10H5Cl2FN2/c11-8-5-14-10(12)15-9(8)6-1-3-7(13)4-2-6/h1-5H
• InChI Key： FYRORHXGYAMTMJ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1C1C=CC(=CC=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• Topological Polar Surface Area: 25.8

Experimental Properties

• Density: 1.435±0.06 g/cm3(Predicted)
• Boiling Point: 372.9±27.0 °C(Predicted)
• pka: -3.12±0.40(Predicted)